Cas no 2229275-91-4 (2-amino-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2229275-91-4
• MF: C₁₂H₁₆F₃NO
• MW: 247.256753921509
• CID: 6121506
• PubChem ID: 165720393
• Update Time: 2025-05-20

2-amino-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• EN300-2006416
• 2229275-91-4
• 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C12H16F3NO/c1-8-5-10(12(13,14)15)4-3-9(8)6-11(2,16)7-17/h3-5,17H,6-7,16H2,1-2H3
• InChI Key： QKXHQQDAZSSRFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC(C)(CO)N)(F)F

Computed Properties

• Exact Mass: 247.11839862g/mol
• Monoisotopic Mass: 247.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2229275-91-4)

The compound 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2229275-91-4) is a specialized organic molecule featuring a unique structural framework. Its chemical name highlights key functional groups, including an amino group, a methyl substituent, and a trifluoromethylphenyl moiety, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and bioactivity, as these attributes may influence its interactions with biological targets.

In recent years, the demand for fluorinated compounds like 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These traits are critical in the development of small-molecule therapeutics and crop protection agents. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate electronic and steric effects. This aligns with current trends in precision medicine and sustainable agriculture, where efficiency and environmental impact are paramount concerns.

The synthesis of CAS No. 2229275-91-4 typically involves multi-step organic reactions, including Grignard additions, reductive aminations, and protecting group strategies. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently searched by chemists and students seeking to understand complex organic synthesis or characterization protocols. The compound’s chirality also makes it a subject of interest for studies on enantioselective catalysis and asymmetric synthesis.

From an industrial perspective, 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol is often explored as a building block for more complex molecules. Its versatility allows derivatization into heterocyclic compounds or peptide mimetics, expanding its utility in high-throughput screening libraries. This aligns with the growing focus on fragment-based drug design and combinatorial chemistry, topics frequently queried in academic and industrial research forums.

Environmental and safety considerations are also integral to discussions about CAS No. 2229275-91-4. While not classified as hazardous, its handling requires standard laboratory precautions, such as proper ventilation and personal protective equipment (PPE). The compound’s biodegradability and ecotoxicological profile are areas of ongoing investigation, reflecting broader societal interest in green chemistry and sustainable practices.

In summary, 2-amino-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol represents a compelling case study in modern chemical research. Its structural complexity, functional diversity, and applicability across multiple sectors make it a valuable subject for both theoretical and applied studies. As the scientific community continues to explore fluorine chemistry and molecular design, this compound is poised to remain a focal point in innovative research endeavors.